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Compound of Interest

Compound Name: Methyl 2-(butylamino)benzoate

CAS No.: 55369-70-5

Cat. No.: B3426905

Get Quote

Executive Summary
Methyl N-butylanthranilate (Methyl 2-(butylamino)benzoate) is a secondary amine ester

utilized in advanced flavor and fragrance formulations.[1] Unlike its primary amine counterpart,

Methyl Anthranilate (MA), this N-alkylated derivative offers a distinct advantage: enhanced

chemical stability in the presence of aldehydes.[1]

While MA is notorious for forming highly colored Schiff bases (discoloration) when paired with

citrals or vanillin, Methyl N-butylanthranilate’s secondary amine structure sterically and

chemically hinders this reaction.[1] This makes it a critical problem-solver for perfumers and

flavorists seeking the "concord grape" or "orange blossom" nuance in unstable media.[1]

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6]
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Parameter Data

IUPAC Name Methyl 2-(butylamino)benzoate

Common Name Methyl N-butylanthranilate

CAS Number 55369-70-5

Molecular Formula C₁₂H₁₇NO₂

Molecular Weight 207.27 g/mol

Functional Groups Ester (Methyl), Secondary Amine (N-Butyl)

Solubility Soluble in ethanol, oils; Insoluble in water

Appearance Colorless to pale yellow liquid

Structural Visualization
The molecule features an anthranilate core with a butyl chain attached to the nitrogen.[1][2]

This elongation increases lipophilicity (LogP) and reduces vapor pressure compared to Methyl

Anthranilate.[1]

Fig 1: Structural Components of Methyl N-butylanthranilate
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Olfactory & Gustatory Profile
The N-alkylation significantly alters the sensory impact of the anthranilate core.[1]

Fragrance Profile
Type: Floral, Fruity.[1][3]
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Descriptors: Softened grape, orange blossom, neroli, woody-dryout.[1]

Impact: Lower initial impact than Methyl Anthranilate but significantly higher tenacity.[1]

Nuance: Lacks the harsh, solvent-like "gasoline" top note often associated with high

concentrations of Methyl Anthranilate.[1] The butyl group adds a "green" or "waxy" petal-like

softness.[1]

Flavor Profile
Primary Note: Fruity (Berry/Grape).

Secondary Note: Floral (Jasmine/Neroli).

Mouthfeel: Heavier, more substantive than MA.

Usage: Used in berry complexes (blueberry, raspberry) to provide a "jammy" depth that

persists through processing.[1]

Synthesis & Manufacturing
The industrial synthesis typically employs Reductive Alkylation, avoiding the formation of di-

alkylated byproducts common in direct halide alkylation.[1]

Protocol: Reductive Alkylation
Reaction: Methyl Anthranilate + Butanal (Butyraldehyde) + H₂

Methyl N-butylanthranilate[1]

Schiff Base Formation: Methyl Anthranilate is condensed with Butanal to form the

intermediate imine.[1]

Hydrogenation: The imine is reduced in situ using a catalyst (Pt/C or Raney Nickel) under

hydrogen pressure.[1]

Purification: Fractional distillation to remove unreacted amine and solvent.[1]
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Fig 2: Reductive Alkylation Synthesis Pathway
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Applications in Formulation
The primary utility of Methyl N-butylanthranilate lies in its stability profile.[1]

The "Schiff Base" Problem
Primary amines (like Methyl Anthranilate) react with aldehydes (Citral, Vanillin, Benzaldehyde)

to form colored Schiff bases (deep yellow to brown).[1] This limits MA's use in citrus colognes

or vanilla-heavy flavors.[1]

The N-Alkyl Solution
Methyl N-butylanthranilate is a secondary amine.[1]

Mechanism: It cannot form a stable, conjugated Schiff base with aldehydes due to the lack of

a second hydrogen atom on the nitrogen.[1]

Result: No discoloration.

Application: Ideal for "White Flower" accords (Tuberose, Jasmine) in clear liquids,

shampoos, or beverages containing citral.[1]
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Application Area Function Benefit

Fine Fragrance Neroli/Orange Blossom
Non-discoloring replacement

for MA in citrus blends.[1]

Beverage Flavor Grape/Berry

Adds "jammy" body without

high volatility loss during

pasteurization.[1]

Functional Scents Detergents/Soaps

High substantivity on

fabric/skin due to increased

LogP.[1]

Safety & Regulatory Status
Japan: Listed in the "List of Designated Additives" (Flavoring Agents) under the Food

Sanitation Act (MHLW).[1]

FEMA/GRAS: While specific FEMA numbers are assigned to analogs (e.g., Isobutyl N-

methylanthranilate is FEMA 4149), Methyl N-butylanthranilate is regulated as a flavoring

substance in major markets like Japan.[1]

Toxicology: Generally regarded as safe (GRAS) when used at flavor levels.[1] As an

anthranilate derivative, it is expected to have low acute toxicity.[1]

Phototoxicity: Unlike Methyl N-methylanthranilate (which can be phototoxic), N-butyl

derivatives generally show lower photo-irritation potential, though specific testing is

recommended for leave-on cosmetics.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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